Cas no 2137763-79-0 (Benzenemethanamine, 4-(4-bromobutoxy)-)

• Product Name: Benzenemethanamine, 4-(4-bromobutoxy)-
• CAS No: 2137763-79-0
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5279199
• Update Time: 2025-05-30

Benzenemethanamine, 4-(4-bromobutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(4-bromobutoxy)-

• Inchi： 1S/C11H16BrNO/c12-7-1-2-8-14-11-5-3-10(9-13)4-6-11/h3-6H,1-2,7-9,13H2
• InChI Key： HSUHZNQCGZRJKV-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OCCCCBr)C=C1

Additional information on Benzenemethanamine, 4-(4-bromobutoxy)-

Benzenemethanamine, 4-(4-bromobutoxy)- (CAS No. 2137763-79-0): A Comprehensive Overview in Modern Chemical Research

Benzenemethanamine, 4-(4-bromobutoxy)-, identified by the Chemical Abstracts Service Number (CAS No.) 2137763-79-0, is a significant compound in the realm of pharmaceutical and chemical synthesis. This molecule, characterized by its unique structural and functional attributes, has garnered attention in recent years due to its potential applications in drug development and material science. The presence of both aromatic and aliphatic moieties in its structure imparts a versatile reactivity that makes it a valuable intermediate in various synthetic pathways.

The chemical structure of Benzenemethanamine, 4-(4-bromobutoxy)- consists of a benzene ring substituted with a methylamine group at the para position relative to the 4-bromo butoxy side chain. This configuration not only enhances its solubility in organic solvents but also facilitates its participation in nucleophilic substitution reactions. The bromine atom on the butoxy group serves as a key handle for further functionalization, allowing chemists to tailor the molecule for specific applications.

In the context of pharmaceutical research, Benzenemethanamine, 4-(4-bromobutoxy)- has been explored as a precursor in the synthesis of novel bioactive compounds. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it an attractive building block for constructing complex heterocyclic structures. These structures are often found in therapeutic agents targeting various diseases, including cancer and neurological disorders.

Recent studies have highlighted the utility of Benzenemethanamine, 4-(4-bromobutoxy)- in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous pathological conditions. By incorporating this compound into drug candidates, researchers aim to modulate kinase activity effectively. The bromo-substituted butoxy group provides a scaffold for designing molecules that can selectively interact with target kinases, thereby minimizing off-target effects.

The synthesis of Benzenemethanamine, 4-(4-bromobutoxy)- involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the bromination of 1-butanol followed by its reaction with benzylamine to form the desired product. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In material science, Benzenemethanamine, 4-(4-bromobutoxy)- has been investigated for its potential use in polymer chemistry. Its incorporation into polymer backbones can enhance thermal stability and mechanical properties. Additionally, the presence of bromine allows for post-polymerization modifications via radical reactions, opening up possibilities for creating functionalized polymers with tailored properties.

The toxicological profile of Benzenemethanamine, 4-(4-bromobutoxy)- is another area of active research. While preliminary studies suggest that it exhibits low acute toxicity under controlled conditions, further investigations are necessary to fully understand its long-term effects. These studies are crucial for ensuring safe handling and application in both laboratory and industrial settings.

The environmental impact of using Benzenemethanamine, 4-(4-bromobutoxy)- is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Such approaches align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, Benzenemethanamine, 4-(4-bromobutoxy)- (CAS No. 2137763-79-0) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions to complex challenges. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and technological innovation.